Cas no 58997-11-8 (Ethyl 3-methylisonicotinate)

• Product Name: Ethyl 3-methylisonicotinate
• CAS No: 58997-11-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 366053
• PubChem ID: 2763070
• Update Time: 2025-08-04

Ethyl 3-methylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methylisonicotinate
• 3-METHYLISONICOTINIC ACID ETHYL ESTER
• 3-METHYLPYRIDINE-4-CARBOXYLIC ACID ETHYL ESTER
• 4-Pyridinecarboxylicacid, 3-methyl-, ethyl ester
• ethyl 3-methylpyridine-4-carboxylate
• 3-Methyl-isonicotinsaeure-aethylester
• 3-Methyl-isonicotinsaeureethylester
• 3-Methyl-isonicotinic acid ethyl ester
• SCHEMBL277304
• DTXSID40376716
• CS-0326915
• AKOS006294823
• J-512911
• BB 0220569
• FT-0646358
• 58997-11-8
• SB52600
• Ethyl3-methylisonicotinate
• DB-081208

• MDL： MFCD06410742
• Inchi： 1S/C9H11NO2/c1-3-12-9(11)8-4-5-10-6-7(8)2/h4-6H,3H2,1-2H3
• InChI Key： CRLTUZKJFOBEOB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=CC=1C)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.077
• Boiling Point: 240 ºC
• Flash Point: 99 ºC
• Refractive Index: 1.5000
• PSA: 39.19000
• LogP: 1.56670